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Compound of Interest

Compound Name: 6-Bromo-5-methylpyridin-3-ol

Cat. No.: B1517655

Introduction: This document provides a comprehensive, step-by-step guide for the safe and
compliant disposal of 6-Bromo-5-methylpyridin-3-ol (CAS No. 186593-45-3). As a brominated
pyridine derivative, this compound requires careful handling and adherence to hazardous
waste regulations to ensure the safety of laboratory personnel and protect the environment.
This guide is intended for researchers, scientists, and drug development professionals who
handle this chemical. The procedures outlined herein are based on established safety protocols
and regulatory standards, emphasizing the causality behind each step to foster a culture of
safety and responsibility.

Hazard Identification and Risk Assessment

The foundational step in any disposal procedure is a thorough understanding of the chemical's
inherent risks. 6-Bromo-5-methylpyridin-3-ol is classified as a hazardous substance. The
primary hazards associated with this compound necessitate strict handling protocols to prevent
exposure.

Key Hazards:
o Harmful if swallowed (H302)
o Causes skin irritation (H315)

o Causes serious eye irritation (H319)
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o May cause respiratory irritation (H335)

This classification mandates the use of appropriate Personal Protective Equipment (PPE) at all
times and dictates that the compound must be treated as regulated hazardous waste.[1][2]

Safety and Chemical Data Summary

The following table summarizes the critical identification and safety information for 6-Bromo-5-
methylpyridin-3-ol. This data is essential for accurate labeling and for waste management

contractors.
Property Value Source
CAS Number 186593-45-3
Molecular Formula CeHeBrNO PubChem][3]
Physical Form Solid
GHS Pictogram GHSO07 (Irritant/Harmful)
Signal Word Warning
Hazard Statements H302, H315, H319, H335

Personal Protective Equipment (PPE) and Safe
Handling

Before beginning any work that will generate 6-Bromo-5-methylpyridin-3-ol waste, it is
mandatory to don the appropriate PPE. This equipment serves as the primary barrier against
chemical exposure.[4]

Required PPE:

o Eye Protection: Chemical splash goggles or a full-face shield are required. Standard safety
glasses do not provide adequate protection against splashes.

» Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[5][6] Latex
gloves are not suitable. Gloves must be inspected for integrity before each use and disposed
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of as hazardous waste if contaminated.

o Body Protection: A flame-retardant laboratory coat must be worn and kept fully fastened.

» Respiratory Protection: All handling of the solid compound or solutions that could generate
aerosols or dust should be performed inside a certified chemical fume hood to prevent
inhalation.[5][6]

Safe Handling Practices:

Always handle the chemical in a well-ventilated area, preferably a fume hood.[5][7]

Avoid the generation of dust when handling the solid material.

Ensure that an eyewash station and safety shower are readily accessible.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[7][8]

Disposal Workflow and Step-by-Step Protocol

The proper disposal of 6-Bromo-5-methylpyridin-3-ol is a multi-step process governed by the
principle of "cradle-to-grave" hazardous waste management, as established by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[1][2][9] This ensures that the waste is handled safely from the point of generation to
its final disposal.

Disposal Decision Workflow

The following diagram illustrates the procedural flow for the proper disposal of 6-Bromo-5-
methylpyridin-3-ol waste.
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Caption: Disposal workflow for 6-Bromo-5-methylpyridin-3-ol.
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Experimental Protocol: Step-by-Step Disposal

This protocol applies to the pure solid compound and any materials grossly contaminated with
it (e.g., weighing papers, pipette tips, gloves).

2.0 Waste Segregation and Collection The principle of waste segregation is critical to prevent
dangerous chemical reactions and to ensure proper disposal routing.[1][10]

o 2.1 Designate a Waste Container:

o Use a dedicated hazardous waste container made of a compatible material (e.g., high-
density polyethylene).

o The container must be in good condition, with a secure, tightly sealing lid.

o The container must be clearly labeled before any waste is added. The label must include:

The words "Hazardous Waste"

The full chemical name: "6-Bromo-5-methylpyridin-3-ol"

The associated hazards (e.g., "Irritant,” "Harmful")

The date accumulation started.

e 2.2 Collect Waste:
o Carefully place solid 6-Bromo-5-methylpyridin-3-ol waste into the designated container.

o Include any disposables that are significantly contaminated, such as weighing boats or
contaminated gloves.

o Crucially, do not mix this waste with other waste streams, such as solvents or sharps,
unless explicitly permitted by your institution's Environmental Health & Safety (EHS)
department.

3.0 Container Management and Storage
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» 3.1 Sealing: Keep the hazardous waste container sealed at all times, except when actively
adding waste.[10] This prevents the release of vapors and protects against spills.

o 3.2 Storage: Store the sealed container in a designated and properly marked satellite
accumulation area or central accumulation area.[10] This area should be:

o Well-ventilated.
o Away from incompatible materials (e.g., strong oxidizing agents).
o Under the control of laboratory personnel.

4.0 Final Disposal

4.1 Professional Disposal: The ultimate disposal of this chemical waste must be handled by
a licensed environmental waste management company.[1][11]

e 4.2 Scheduling Pickup: Contact your institution's EHS department to arrange for the
collection of the full waste container.

» 4.3 Regulatory Compliance: All disposal activities must comply with local, state, and federal
regulations, including those set forth by the EPA.[2]

» Prohibited Actions:
o DO NOT dispose of 6-Bromo-5-methylpyridin-3-ol down the sanitary sewer.[8]
o DO NOT dispose of this chemical in the regular trash.[12]
o DO NOT allow the waste to evaporate in the fume hood as a method of disposal.

Spill Management

In the event of a spill, immediate and correct action is required to mitigate exposure and
contamination.

o Small Spills (Solid):
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o Ensure appropriate PPE is worn, including respiratory protection if dust is present.
o Alert others in the area.

o Gently sweep the solid material using a brush and dustpan dedicated to hazardous waste
cleanup. Avoid creating dust.[12]

o Place the collected material and all cleanup supplies (e.g., contaminated wipes, gloves)
into the designated hazardous waste container.

o Decontaminate the spill area with an appropriate solvent (e.g., isopropanol), followed by
soap and water. Collect all cleaning materials as hazardous waste.

e Large Spills:
o Evacuate the immediate area.

o Alert your supervisor and contact your institution's EHS or emergency response team
immediately.

o Prevent others from entering the area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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